Cas no 3828-42-0 (1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-)

• Product Name: 1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
• CAS No: 3828-42-0
• MF: C₆H₂F₆
• MW: 188.070502758026
• CID: 3958402
• PubChem ID: 13574336
• Update Time: 2025-04-22

1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
• 3828-42-0
• SCHEMBL11081852
• 1,3,3,4,6,6-Hexafluoro-1,4-cyclohexadiene
• DTXSID001269489

• Inchi： 1S/C6H2F6/c7-3-1-5(9,10)4(8)2-6(3,11)12/h1-2H
• InChI Key： GATYFNSFMZLTEG-UHFFFAOYSA-N
• SMILES： FC1(C=C(C(C=C1F)(F)F)F)F

Computed Properties

• Exact Mass: 188.00606904Da
• Monoisotopic Mass: 188.00606904Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų